Cas no 104688-40-6 (Octanamide, 3-oxo-N-phenyl-)
Octanamide, 3-oxo-N-phenyl- structure
Product Name:Octanamide, 3-oxo-N-phenyl-
CAS No:104688-40-6
MF:C14H19NO2
MW:233.30616402626
CID:1145656
Update Time:2024-07-27
Octanamide, 3-oxo-N-phenyl- Chemical and Physical Properties
Names and Identifiers
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- Octanamide, 3-oxo-N-phenyl-
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- Inchi: 1S/C14H19NO2/c1-2-3-5-10-13(16)11-14(17)15-12-8-6-4-7-9-12/h4,6-9H,2-3,5,10-11H2,1H3,(H,15,17)
- InChI Key: ZJYSKZKOTRNIPT-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CC(=O)CCCCC
Computed Properties
- Exact Mass: 233.14167
Experimental Properties
- Density: 1.066±0.06 g/cm3(Predicted)
- Boiling Point: 413.5±28.0 °C(Predicted)
- PSA: 46.17
- pka: 12.07±0.46(Predicted)
Octanamide, 3-oxo-N-phenyl- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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